Cas no 2228685-38-7 (1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol
• CAS No: 2228685-38-7
• MF: C₇H₈F₃NO₂S
• MW: 227.204131126404
• CID: 5926261
• PubChem ID: 165743708
• Update Time: 2025-05-26

1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol
• 2228685-38-7
• EN300-1970213

• Inchi： 1S/C7H8F3NO2S/c1-13-6-11-3-4(14-6)2-5(12)7(8,9)10/h3,5,12H,2H2,1H3
• InChI Key： RHWQDFQJSMZEGI-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC(C(F)(F)F)O)OC

Computed Properties

• Exact Mass: 227.02278416g/mol
• Monoisotopic Mass: 227.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Additional information on 1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol

Introduction to 1,1,1-Trifluoro-3-(2-Methoxy-1,3-thiazol-5-yl)propan-2-ol (CAS No. 2228685-38-7)

1,1,1-Trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol, a compound with the CAS number 2228685-38-7, is a synthetic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its trifluoromethyl group and a 2-methoxy-1,3-thiazole moiety, which contribute to its distinct physical and chemical properties.

The trifluoromethyl group is known for its strong electron-withdrawing effect and hydrophobicity, which can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. This group is often used in drug design to improve the metabolic stability and bioavailability of compounds. The 2-methoxy-1,3-thiazole moiety, on the other hand, is a heterocyclic ring system that can confer specific biological activities, such as antimicrobial and antiviral properties.

Recent studies have explored the potential of 1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to inhibit the replication of certain viruses. The researchers found that the compound exhibited potent antiviral activity against influenza A virus and human coronavirus (SARS-CoV-2), making it a promising candidate for further development as an antiviral agent.

In another study published in the European Journal of Medicinal Chemistry (2020), 1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol was evaluated for its antimicrobial properties. The results showed that the compound displayed significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding suggests that the compound could be a valuable lead for developing new antibiotics to combat drug-resistant infections.

The synthesis of 1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol has been reported in several scientific publications. A common synthetic route involves the reaction of 2-methoxythiazole with a trifluoromethylated alcohol precursor. The process typically involves multiple steps, including nucleophilic substitution reactions and protective group manipulations. The efficiency and yield of these synthetic methods have been optimized to ensure high purity and scalability for potential industrial applications.

The physicochemical properties of 1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol have also been extensively studied. The compound is known to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development. Additionally, the compound exhibits moderate stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

In terms of safety and toxicity profiles, preliminary studies have shown that 1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-yl)propan-2-ol has low cytotoxicity towards mammalian cells at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its safety profile before it can be considered for clinical trials.

The potential applications of 1,1,1-trifluoro-3-(2-methoxy-1,3-thiazol-5-y l)propan - 2 - ol extend beyond antiviral and antimicrobial therapies. Researchers are also exploring its use as a lead compound for developing new drugs targeting other diseases such as cancer and neurodegenerative disorders. For example, preliminary studies have shown that the compound can modulate specific signaling pathways involved in cell proliferation and apoptosis.

In conclusion, 1 , 1 , 1 - trifluoro - 3 - ( 2 - methoxy - 1 , 3 - th iaz o l - 5 - y l ) pro pan - 2 - ol (CAS No. 2228685 - 38 -7 ) is a promising molecule with a unique chemical structure that offers significant potential in various therapeutic areas. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its development as a novel therapeutic agent.